Cas no 2172597-78-1 (2-(1H-1,2,3-triazol-4-yl)ethyl chloroformate)

• Product Name: 2-(1H-1,2,3-triazol-4-yl)ethyl chloroformate
• CAS No: 2172597-78-1
• MF: C₅H₆ClN₃O₂
• MW: 175.573039531708
• CID: 6264541
• PubChem ID: 165600940
• Update Time: 2025-05-23

2-(1H-1,2,3-triazol-4-yl)ethyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-triazol-4-yl)ethyl chloroformate
• 2172597-78-1
• EN300-1612903

• Inchi： 1S/C5H6ClN3O2/c6-5(10)11-2-1-4-3-7-9-8-4/h3H,1-2H2,(H,7,8,9)
• InChI Key： FGVUEGUNDNOYGX-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCC1C=NNN=1

Computed Properties

• Exact Mass: 175.0148541g/mol
• Monoisotopic Mass: 175.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.9Ų

Additional information on 2-(1H-1,2,3-triazol-4-yl)ethyl chloroformate

2-(1H-1,2,3-Triazol-4-yl)ethyl chloroformate

The compound 2-(1H-1,2,3-triazol-4-yl)ethyl chloroformate, also known by its CAS number CAS No. 2172597-78-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a chloroformate group with a 1,2,3-triazole ring. The triazole moiety is a heterocyclic aromatic structure that imparts distinctive chemical properties to the molecule. The chloroformate group, on the other hand, is highly reactive and plays a crucial role in enabling the compound to participate in various chemical reactions.

Recent studies have highlighted the importance of 2-(1H-1,2,3-triazol-4-yl)ethyl chloroformate in the synthesis of advanced materials and pharmaceuticals. Researchers have demonstrated that this compound can serve as an efficient precursor for the preparation of functional polymers and biodegradable materials. Its ability to undergo nucleophilic substitution reactions makes it an ideal candidate for modifying surfaces and developing novel drug delivery systems.

In terms of its physical properties, 2-(1H-1,2,3-triazol-4-yl)ethyl chloroformate is typically a colorless or pale yellow liquid with a molecular weight of approximately 189.58 g/mol. It has a melting point of around -60°C and a boiling point of 85°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile.

The synthesis of CAS No. 2172597-78-1 involves a multi-step process that typically begins with the preparation of the corresponding triazole derivative. This is followed by the introduction of the chloroformate group through a series of substitution reactions. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis process, resulting in higher yields and improved purity levels.

One of the most promising applications of 2-(1H-1,2,3-triazol-4-yl)ethyl chloroformate lies in its use as a building block for drug delivery systems. By incorporating this compound into polymer matrices, researchers have developed biocompatible materials that can release drugs at controlled rates. Additionally, its ability to form stable covalent bonds with biomolecules makes it valuable in bioconjugation chemistry.

In the field of materials science, this compound has been utilized to create self-healing polymers and stimuli-responsive materials. Its reactivity allows for dynamic cross-linking reactions that can be triggered by external stimuli such as light or temperature changes. These properties make it an attractive candidate for applications in soft robotics and adaptive materials.

From an environmental perspective, studies have shown that CAS No. 2172597-78-1 exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern, necessitating further research into its environmental fate and toxicity profile.

In conclusion, 2-(1H-1,2,3-triazol-4-yl)ethyl chloroformate is a multifaceted compound with significant potential in diverse areas of chemistry and material science. Its unique chemical properties and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various industries.